Cas no 26089-54-3 (2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside)
26089-54-3 structure
2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Properties
Names and Identifiers
-
- 2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside
- Myrciaphenone A
- CS-0148991
- 2-Acetyl-3,5-dihydroxyphenyl hexopyranoside
- 26089-54-3
- HY-N8738
- Ethanone, 1-[2-(beta-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]-
- 1-[2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
- 1-[2, 4-dihydroxy-6-[(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
- AKOS040762080
- DTXSID50948963
- 1-(2,4-Dihydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)ethan-1-one
- DA-65732
- 1-(2,4-dihydroxy-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)ethanone
- +Expand
-
- GFKQVLKFPJGJEP-RGCYKPLRSA-N
- InChI=1S/C14H18O9/c1-5(16)10-7(18)2-6(17)3-8(10)22-14-13(21)12(20)11(19)9(4-15)23-14/h2-3,9,11-15,17-21H,4H2,1H3/t9-,11-,12+,13-,14-/m1/s1
- CC(=O)C1=C(C=C(C=C1OC2C(C(C(C(O2)CO)O)O)O)O)O
Computed Properties
- 330.09508215g/mol
- 6
- 9
- 4
- 330.09508215g/mol
- 23
- 417
- 0
- 5
- 0
- 0
- 0
- 1
- -1
- 157Ų
Experimental Properties
- 625.8±55.0 °C at 760 mmHg
- 0.0±1.9 mmHg at 25°C
- 235.2±25.0 °C
- Powder
- 1.6±0.1 g/cm3
2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Price
2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Suppliers
JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
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HAN JING LI
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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TANG SI LEI
15026964105
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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
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(CAS:26089-54-3)
WANG HONG XIA
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2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Related Literature
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Laura Polito,Diego Monti,Enrico Caneva,Eleonora Delnevo,Giovanni Russo,Davide Prosperi Chem. Commun., 2008, 621-623
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Christophe Anjard,Moez Rhimi,Anthony W. Coleman Chem. Commun., 2014,50, 11404-11406
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3. Antioxidant activity of yeast mannans and their growth-promoting effect on Lactobacillus strains†Yong Wang,Chongyu Shen,Kai Huo,Di Cai,Guoqun Zhao Food Funct., 2021,12, 10423-10431
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Jordan T. Walk,Zachary A. Buchan,John Montgomery Chem. Sci., 2015,6, 3448-3453
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John Evans,Mark A. Newton,Thomas Neisius,Robert P. Tooze,Richard Oldman Chem. Commun., 2003, 2682-2683
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Frank Wania J. Environ. Monit., 2011,13, 1569-1578
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7. Hydroxyapatite doped CeO2 nanoparticles: impact on biocompatibility and dye adsorption properties†Savita Chaudhary,Priyanka Sharma,Renu,Rajeev Kumar RSC Adv., 2016,6, 62797-62809
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8. Front cover
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Jingbin Quan,Lin Mei,Zheng Ma,Jichun Huang,Decheng Li RSC Adv., 2016,6, 55786-55791
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Pan Wang,Qin Ouyang,Wei Du Chem. Commun., 2016,52, 11104-11107
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